Cas no 127-08-2 (Potassium Acetate)

• Product Name: Potassium Acetate
• CAS No: 127-08-2
• MF: C₂H₃O₂K
• MW: 98.1423218250275
• MDL: MFCD00012458
• CID: 36174
• PubChem ID: 517044
• Update Time: 2025-08-18

Potassium Acetate Chemical and Physical Properties

Names and Identifiers

• Potassium acetate
• Potassium acetate solution
• Acetic acid potassium salt
• Potassium Acetate, MB Grade (1.04830)
• PotassiumacetateACSwhitextl
• Potassium Acetate BP
• POTASSIUM ACETATE, ANHYDROUS
• LCM-1
• Acetic acid
• Disal
• pharm
• Diural
• Frusid
• Fulsix
• Katlex
• LB-502
• Mirfat
• Rusyde
• Discoid
• 醋酸钾
• Diuretic salt
• Potassium ethanoate
• KOAc
• Octan draselny [Czech]
• potassiumacetate
• AcOK
• FEMA No. 2920
• Acetic acid, potassium salt (1:1)
• CH3CO2K
• E261
• M911911U02
• Acetic acid, potassium salt, 99+%, for analysis
• Acetic acid, potassium salt, 99+%, ACS reagent
• Potassium acetate (TN)
• Acetic acid, potassium salt, 97%, pure, anhydrous
• Potassium acetate [JAN]
• Acetic acid,
• Acetic acid potassium 99%
• Dimethylacetamide EP Impurity A Potassium Salt
• RNase-Free Potassium Acetate Solution
• Potassium Acetate

• MDL： MFCD00012458
• Inchi： 1S/C2H4O2.K/c1-2(3)4;/h1H3,(H,3,4);/q;+1/p-1
• InChI Key： SCVFZCLFOSHCOH-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C)=O
• BRN： 3595449

Computed Properties

• Exact Mass: 97.97700
• Monoisotopic Mass: 97.977011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Colorless or white crystals belong to monoclinic system. It is easily deliquescent and has a salty and bitter taste.
• Density: 1.57 g/cm3 at 25 °C(lit.)
• Melting Point: 292 ºC
• Boiling Point: 117.1 °C at 760 mmHg
• Flash Point: >250℃
• Refractive Index: n20/D 1.370
• PH: 7.5-8.5 (50g/l, H2O, 20℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 2694 g/L (25 ºC)
• Stability/Shelf Life: Stability Deliquescent. Stable. Incompatible with strong oxidizing agents.
• PSA: 40.13000
• LogP: -1.24380
• Solubility: Soluble in methanol, ethanol, liquid ammonia, insoluble in ether and acetone.
• FEMA: 2920
• Merck: 14,7605
• Sensitiveness: Hygroscopic
• Color/Form: 5 M in H2O

Potassium Acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38-25-23/24/25-21
• Safety Instruction： S26-S36-S24/25
• RTECS：AJ3325000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 3.25 g/kg, H. F. Smyth et al., Am. Ind. Hyg. Assoc. J. 30, 470 (1969)
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents
• Catalysts and Inorganic Chemicals Inorganic Compounds